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Compound of Interest

Compound Name: N2-Phenoxyacetylguanosine

Cat. No.: B12389697 Get Quote

Essential Safety and Handling Guide for N2-
Phenoxyacetylguanosine
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling of N2-
Phenoxyacetylguanosine. Given the absence of a comprehensive Safety Data Sheet (SDS),

a conservative approach based on data for analogous compounds and general laboratory best

practices is essential for ensuring personnel safety and procedural integrity.

Hazard Profile and Safety Precautions
While specific toxicity data for N2-Phenoxyacetylguanosine is limited, related modified

nucleosides can cause skin, eye, and respiratory irritation. Therefore, it is prudent to handle

this compound as a potentially hazardous substance. Key physical and chemical properties are

summarized below.
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Property Value Citations

Appearance White or off-white solid [1][2]

CAS Number 119824-66-7 [3]

Molecular Formula C₁₈H₁₉N₅O₇ [3]

Molecular Weight 417.37 g/mol [3]

Melting Point 159-160 °C [1][2]

Solubility
Soluble in DMSO, slightly

soluble in methanol
[1][2]

Storage Temperature 2°C - 8°C [3]

Personal Protective Equipment (PPE)
A multi-layered PPE approach is required to minimize exposure when handling N2-
Phenoxyacetylguanosine.
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PPE Category Specification Rationale

Hand Protection
Double-gloving with nitrile

gloves.

Prevents direct skin contact.

Double-gloving provides

additional protection in case of

a splash or a tear in the outer

glove.

Eye and Face Protection

ANSI Z87.1-compliant safety

glasses with side shields or

chemical splash goggles. A

face shield should be worn

when handling larger

quantities or if there is a

significant splash risk.

Protects eyes and face from

airborne particles and

splashes.

Body Protection
A flame-resistant lab coat with

sleeves that overlap gloves.

Protects skin and personal

clothing from contamination.

Respiratory Protection

A NIOSH-approved respirator

may be necessary if handling

the powder outside of a

certified chemical fume hood

or if aerosolization is likely.

Minimizes inhalation of the

powdered compound.

Operational Plan: Step-by-Step Handling
Procedures
1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Verify that the product name and CAS number on the label match the order.

Store the container in a designated, well-ventilated, and refrigerated area at 2°C - 8°C, away

from incompatible materials.[3]

2. Weighing and Preparation of Solutions (to be performed in a certified chemical fume hood):
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Don appropriate PPE as outlined in the table above.

Use a dedicated, clean weighing vessel and tools.

To minimize dust, handle the solid material gently.

For dissolution, add the solvent (e.g., DMSO) slowly to the weighed N2-
Phenoxyacetylguanosine.[1][2]

Ensure the solution is fully dissolved before use in experiments.

3. Experimental Use:

All procedures involving N2-Phenoxyacetylguanosine should be conducted in a well-

ventilated area, preferably within a chemical fume hood.

Avoid direct contact with the solid or solutions.

Keep containers closed when not in use.

4. Spill Response:

In case of a small spill, carefully wipe up the material with absorbent pads.

For larger spills, evacuate the area and follow your institution's emergency procedures.

All materials used for spill cleanup should be treated as hazardous waste.

Disposal Plan
Proper disposal is crucial to prevent environmental contamination and ensure safety.

Solid Waste: Collect any unused N2-Phenoxyacetylguanosine powder and contaminated

disposable PPE (gloves, etc.) in a clearly labeled, sealed container for chemical waste.

Liquid Waste: Solutions containing N2-Phenoxyacetylguanosine should be collected in a

designated, sealed waste container. Do not pour down the drain.
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Disposal Route: All waste containing N2-Phenoxyacetylguanosine should be disposed of

through your institution's hazardous waste management program.

Experimental Workflow and Safety Diagram
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Safe Handling and Disposal Workflow for N2-Phenoxyacetylguanosine
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Caption: A flowchart illustrating the key steps for safely handling N2-
Phenoxyacetylguanosine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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